Cas no 157496-76-9 (Methyl 1-(ethoxycarbonyl)-1H-indole-3-acetate)

• Product Name: Methyl 1-(ethoxycarbonyl)-1H-indole-3-acetate
• CAS No: 157496-76-9
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 6626575
• PubChem ID: 118386719
• Update Time: 2024-01-15

Methyl 1-(ethoxycarbonyl)-1H-indole-3-acetate Chemical and Physical Properties

Names and Identifiers

• 157496-76-9
• Methyl 1-(ethoxycarbonyl)-1H-indole-3-acetate
• SCHEMBL17102824
• DTXSID401250888

• Inchi： 1S/C14H15NO4/c1-3-19-14(17)15-9-10(8-13(16)18-2)11-6-4-5-7-12(11)15/h4-7,9H,3,8H2,1-2H3
• InChI Key： PNMBNZIUOHJLQO-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C=C(CC(=O)OC)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų